Cas no 53068-88-5 ( )

• Product Name: &nbsp
• CAS No: 53068-88-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 937910
• PubChem ID: 291975
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-methyl-5-oxo-; 4-Acetyl-valeriansaeure-aethylester; Ambcb5114488; (+-)-4-Methyl-5-oxo-hexansaeure; acide methyl-4 oxo-5 hexanoique; CTK1J2462; 4-Methyl-5-oxo-hexansaeure; 4-methyl-5-oxo-hexanoic acid; 5-Oxo-4-methyl-hexansaeure-(1); 3-methyl-4-oxo-pentane-1-carboxylic acid ethyl ester; 5-Oxo-4-methyl-capronsaeure-aethylester; MCULE-9124111940; Ethyl-2-oxo-3-methylhexanoat; AKOS006376235; AC1MCYVT; 4-Methyl-5-oxo-hexansa
• 3-methyl-4-oxo-pentane-1-carboxylic acid ethyl ester
• SCHEMBL11344658
• KWCNANFMHITWAH-UHFFFAOYSA-N
• NSC-157565
• 53068-88-5
• NSC157565
•  

• Inchi： 1S/C9H16O3/c1-4-12-9(11)6-5-7(2)8(3)10/h7H,4-6H2,1-3H3
• InChI Key： KWCNANFMHITWAH-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C(C)=O)C)=O

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.967
• Boiling Point: 235.1°C at 760 mmHg
• Flash Point: 95°C
• Refractive Index: 1.424
• PSA: 43.37
• LogP: 1.55480